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Compound of Interest

N-tert-butyl-3-chloropropane-1-
Compound Name:
sulfonamide

Cat. No.: B1314556

An In-depth Technical Guide to N-tert-butyl-3-chloropropane-1-sulfonamide

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a certified Material Safety Data Sheet (MSDS) or
Safety Data Sheet (SDS) and should not be used as a substitute for an official document
provided by a chemical manufacturer. All personnel handling this chemical should consult the
official SDS from their supplier and adhere to all appropriate laboratory safety protocols.

Chemical Identification and Properties

N-tert-butyl-3-chloropropane-1-sulfonamide is an organic compound recognized as a key
intermediate in the synthesis of various pharmaceutical and agrochemical products.[1][2] Its
identity and core physicochemical properties, largely based on computational predictions, are
summarized below.

Table 1: Chemical Identifiers
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Identifier Value Source

N-tert-butyl-3-chloropropane-1-

IUPAC Name _ [31[4]
sulfonamide

CAS Number 63132-85-4 [31[4]

Molecular Formula C7H16CINO2S [31[4]

Molecular Weight 213.72 g/mol [4]

Canonical SMILES CC(C)(C)NS(=0)(=0)ccccl [3][4]
SPGDRXRIVPMUCK-

InChl Key [31[4]

UHFFFAOYSA-N

3-Chloropropane-1-sulfonic

acid tert-butylamide, N-(tert-
Synonyms [3]

butyl)-3-chloropropane-1-

sulfonamide

Table 2: Physicochemical Properties

Property Value Notes Source

. ] ] Assumed based on
Physical Form Powder / White solid o [5]
similar compounds

Melting Point 70-72 °C Solvent: hexane [5]
Boiling Point 293.7+42.0°C Predicted [5]
Density 1.153 + 0.06 g/cm?3 Predicted [5]
Flash Point 131.446 °C Predicted [5]
Vapor Pressure 0.002 mmHg at 25°C Predicted [5]

Insoluble in water;
Solubility Soluble in chloroform, General observation [5]

dimethylformamide

logP 1.3 Computed by XLogP3  [3]
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Hazard Identification and Safety

The hazard profile of N-tert-butyl-3-chloropropane-1-sulfonamide requires careful handling.
There is some variation in the reported GHS classifications among suppliers, indicating that the
full toxicological profile may not be thoroughly investigated.[6] All users should handle this
compound with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, in a well-ventilated area or chemical fume hood.

Table 3: GHS Hazard Classification

Classificati Hazard Lo Signal .
Description Pictogram Source
on Code Word
) ] GHSO07
Acute Harmful if Warning / )
o H302 (Exclamation [4]
Toxicity, Oral swallowed Danger
Mark)
Skin ) GHSO07
) ) Causes skin ]
Corrosion/lrrit  H315 o Danger (Exclamation
] irritation
ation Mark)
) Causes
Serious Eye ] GHSO05
H318 serious eye Danger ]
Damage (Corrosion)
damage
STOT - May cause GHSO07
Single H335 respiratory Danger (Exclamation
Exposure irritation Mark)

Precautionary Statements (Consolidated):

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270
(Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye
protection/face protection).[7]

e Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
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EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER/doctor).

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).

» Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Experimental Protocols

While specific experimental data for this compound is not publicly available, the properties and
hazards listed in an SDS are typically determined using standardized test guidelines, such as
those established by the OECD (Organisation for Economic Co-operation and Development).

Acute Oral Toxicity (OECD TG 423)

e Principle: This is an acute toxicity test using a stepwise procedure with a small number of
animals per step. The outcome is the classification of the substance based on observed
mortality and morbidity.

o Methodology: A single, high dose (e.g., 2000 mg/kg body weight) is administered to a group
of fasted rodents (typically female rats) via oral gavage.

» Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

« Endpoint: If mortality is observed, the test is repeated with lower doses on new groups of
animals to determine the dose range that causes lethality, leading to a GHS classification
(e.g., H302 "Harmful if swallowed").

Skin Irritation/Corrosion (OECD TG 404)

e Principle: This test evaluates the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

» Methodology: A small amount of the test substance (0.5 g) is applied to a shaved patch of
skin on a test animal (typically an albino rabbit) and covered with a gauze patch for a set
period (e.g., 4 hours).
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e Observation: The skin is observed and graded for erythema (redness) and edema (swelling)
at specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

» Endpoint: The mean scores for erythema and edema determine the classification. A mean
score of = 2.3 and < 4.0 for either effect would classify the substance as a skin irritant
(H315).

Serious Eye Damage/Irritation (OECD TG 405)

Principle: This test assesses the potential of a substance to cause damage to the eye.

» Methodology: A small, measured amount of the test substance (e.g., 0.1 mLor 0.1 g) is
applied into the conjunctival sac of one eye of a test animal (albino rabbit). The other eye
remains untreated as a control.

e Observation: The eyes are examined at specific intervals (1, 24, 48, and 72 hours) and
scored for corneal opacity, iris lesions, and conjunctival redness and swelling.

» Endpoint: Effects that are not fully reversible within 21 days are considered "Serious Eye
Damage" (H318). Reversible effects lead to an "Eye Irritation” classification.

Logical and Experimental Workflows

As N-tert-butyl-3-chloropropane-1-sulfonamide is a synthetic intermediate, no biological
signaling pathways are associated with it. Instead, a logical workflow for assessing and
handling a research chemical based on its SDS is presented.
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Physicochemical Data
(e.g., Flammability, Reactivity)

Step 1: Data Collection

Toxicological Data Ecotoxicological Data
(e.g., Acute Toxicity, Irritation) (e.g., Aquatic Toxicity)

tep 2: Hazard Classification

Compare Data to

GHS Ciriteria

Assign Hazard Classes
(e.g., Acute Tox. 4, Skin Irrit. 2)

ﬁep 3: Hazard Cvamunication \

Select Signal Word
('Warning' or '‘Danger")

Select Hazard Statements Select Pictograms
(e.g., H302, H315) (e.g., GHSO07)
T

Compile Safety Data Sheet

(SDS)

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.

The diagram above illustrates the systematic process for classifying a chemical according to

the Globally Harmonized System (GHS). It begins with the collection of intrinsic property data,

proceeds through classification against standardized criteria, and culminates in the creation of

standardized hazard communication elements found on an SDS and product labels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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